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A detailed overview of the Quick Polar Pesticides (QuPPe) method for the extraction of
glyphosate monoammonium and its metabolites from diverse food matrices, tailored for
researchers, scientists, and professionals in drug development.

The Quick Polar Pesticides (QuPPe) method offers a streamlined and effective approach for
the simultaneous extraction of highly polar pesticides, including the widely used herbicide
glyphosate and its primary metabolite aminomethylphosphonic acid (AMPA), from various food
products.[1][2] Developed by the EU Reference Laboratory for pesticides requiring single
residue methods (EURL-SRM), this procedure simplifies sample preparation by employing a
single-step extraction with a methanol/water mixture, thereby eliminating the need for complex
derivatization steps.[1] The final aqueous extract is suitable for analysis by advanced analytical
techniques such as liquid chromatography or ion chromatography coupled with tandem mass
spectrometry (LC-MS/MS or IC-MS/MS).[1]

The versatility of the QuPPe method is demonstrated by its applicability to a wide range of food
matrices, categorized as either food of plant origin (QuPPe-PO) or food of animal origin
(QuPPe-AO).[1] The core protocol can be adapted to the specific composition of the sample
matrix. For instance, for matrices with high lipid content, a dispersive solid-phase extraction
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(dSPE) with C18 sorbent can be incorporated for lipid removal.[1] In the case of high-protein
matrices, protein precipitation with acetonitrile is employed.[1] A significant modification for the
analysis of glyphosate in matrices containing high concentrations of metal ions is the addition
of an ethylenediaminetetraacetic acid (EDTA) solution, which acts as a chelating agent to

improve analyte recovery.[1][3][4]

Experimental Workflow

The general workflow of the QuPPe method is a multi-step process designed for efficiency and
robustness. The following diagram illustrates the key stages of the extraction procedure.

Click to download full resolution via product page

Figure 1. A schematic of the QuPPe experimental workflow.

Quantitative Data Summary

The performance of the QuPPe method for the extraction of glyphosate and AMPA has been
validated across a variety of food matrices. The following table summarizes the recovery rates,
which are indicative of the method's efficiency. The addition of EDTA has been shown to
significantly improve recovery in certain matrices.[3][4][5][6][7]
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Recovery Rate (%)

Recovery Rate (%)

Food Matrix Analyte . .
without EDTA with EDTA

Milk Glyphosate 29 93

Milk AMPA 18 93

Cucumber Glyphosate - ~100 (IL-IS corrected)
Cucumber AMPA - ~100 (IL-IS corrected)
Liver Glyphosate - ~100 (IL-IS corrected)
Liver AMPA - ~100 (IL-IS corrected)
Sesame Glyphosate - ~100 (IL-IS corrected)
Sesame AMPA - ~100 (IL-IS corrected)
Lentils Glyphosate - ~100 (IL-IS corrected)
Lentils AMPA - ~100 (IL-IS corrected)
Cocoa Bean Glyphosate - ~100 (IL-IS corrected)
Cocoa Bean AMPA - ~100 (IL-IS corrected)
Wheat Glyphosate - ~100 (IL-IS corrected)
Infant Food Glyphosate - ~100 (IL-IS corrected)
Infant Food AMPA - ~100 (IL-IS corrected)
Cherries Glyphosate 70-120 -

Honey Glyphosate - -

Note: Data is compiled from multiple sources.[3][4][6][8] "-" indicates data not available. IL-IS
corrected recoveries are approximately 100%.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the extraction of glyphosate and its
metabolites from different food matrices using the QuPPe method.
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Protocol 1: General QuPPe Method for Food of Plant
Origin (QuPPe-PO)

This protocol is suitable for a wide range of fruits and vegetables with high water content.
Materials:

e Homogenized sample

o Deionized water

e Methanol with 1% formic acid

« |sotopically labeled internal standards (IL-IS) for glyphosate and AMPA
o Centrifuge tubes (50 mL)

o Mechanical shaker

¢ Centrifuge

o Syringe filters (0.22 um)

e Autosampler vials

Procedure:

¢ Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add the appropriate volume of IL-IS solution.

Add deionized water to adjust the total water content to approximately 10 mL.[4]

Add 10 mL of methanol containing 1% formic acid.[1][4]

Cap the tube and shake vigorously for 10 minutes.[9]

Place the sample in a freezer at -20°C for at least 2 hours (freeze-out step).[1]
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e Centrifuge the cold sample at 23000 g for 5 minutes.[1]
« Filter the supernatant through a 0.22 pm syringe filter into an autosampler vial.[1]

e The extract is now ready for LC-MS/MS or IC-MS/MS analysis.

Protocol 2: Modified QuPPe Method with EDTA for High
Metal-lon Matrices (e.g., Milk, Cereals)

This protocol is recommended for matrices where metal ions can interfere with glyphosate and
AMPA recovery.

Materials:
e Same as Protocol 1
e 10% (w/v) agueous EDTA solution

Procedure:

Follow steps 1-3 of Protocol 1. The sample size may vary (e.g., 2-10 g).[4]

Add 10 mL of methanol containing 1% formic acid.[4]

Add 1 mL of 10% aqueous EDTA solution.[4]

Proceed with steps 5-9 of Protocol 1.

Protocol 3: Modified QuPPe Method for High-Fat
Matrices

This protocol includes a dSPE cleanup step to remove lipids.
Materials:
e Same as Protocol 1

e C18 sorbent
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Procedure:

Follow steps 1-7 of Protocol 1.

Take an aliquot of the supernatant and add it to a tube containing C18 sorbent.

Vortex for 1 minute.

Centrifuge at 23000 g for 5 minutes.

Filter the supernatant through a 0.22 um syringe filter into an autosampler vial.

The extract is now ready for analysis.

Protocol 4: Modified QuPPe Method for High-Protein
Matrices

This protocol uses acetonitrile for protein precipitation.

Materials:

e Same as Protocol 1

e Acetonitrile

Procedure:

o Follow steps 1-5 of Protocol 1.

e Add an equal volume of acetonitrile to the extract.

» Vortex for 1 minute to precipitate proteins.

e Centrifuge at >3000 g for 5 minutes.

 Filter the supernatant through a 0.22 um syringe filter into an autosampler vial.

e The extract is now ready for analysis.
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Logical Relationships in Method Modification

The choice of the appropriate QuPPe protocol modification depends on the composition of the
food matrix. The following diagram illustrates the decision-making process.

Analyze Food Matrix @
High Metal lon Content?
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Add EDTA

High Fat Content?

Yes

dSPE with C18

High Protein Content?

Protein Precipitation
with Acetonitrile

Standard QuPPe Protocol
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Figure 2. Decision tree for QuPPe protocol modification.

Conclusion

The QuPPe method provides a robust and adaptable framework for the extraction of
glyphosate and its metabolites from a diverse range of food matrices. By understanding the
principles of the method and its potential modifications, researchers can achieve reliable and
accurate quantification of these important polar pesticides, contributing to food safety and
regulatory compliance. The use of isotopically labeled internal standards is highly
recommended to compensate for matrix effects and ensure high-quality data.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [The QuPPe Method: A Versatile Approach for
Glyphosate Extraction in Food Matrices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12279329/docs#the-quppe-method-a-versatile-
approach-for-glyphosate-extraction-in-food-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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